2-Nitro-4-(trifluoromethyl)benzyl chloride
Overview
Description
“2-Nitro-4-(trifluoromethyl)benzyl chloride” is an organic compound with the molecular formula C7H3ClF3NO4S . It is used as an intermediate in chemical synthesis .
Molecular Structure Analysis
The molecular structure of “2-Nitro-4-(trifluoromethyl)benzyl chloride” consists of a benzene ring substituted with a nitro group (NO2), a trifluoromethyl group (CF3), and a sulfonyl chloride group (SO2Cl) .Physical And Chemical Properties Analysis
The physical and chemical properties of “2-Nitro-4-(trifluoromethyl)benzyl chloride” include a molecular weight of 289.62, and a melting point of 42-44 °C (lit.) .Scientific Research Applications
Synthesis of Dithiocarbamates
One of the applications of 4-(Trifluoromethyl)benzyl chloride is in the synthesis of novel series of dithiocarbamates . This is achieved via reaction with sodium salts of N,N-disubstituted dithiocarbamic acids .
Preparation of Phenyl-substituted Carboxylic Acid Derivatives
Synthesis of Fluorobenzo[b]naphtho[2,3-d]thiophene
2-(Trifluoromethyl)benzyl chloride reacts with 2-benzo[b]thienyllithium to yield 6-fluorobenzo[b]naphtho[2,3-d]thiophene . This compound has potential applications in the field of organic electronics and optoelectronics .
Chemical Research and Development
2-Nitro-4-(trifluoromethyl)benzyl chloride is used in chemical research and development . Its properties such as melting point, form, and assay are important parameters in chemical research .
Chromatography and Mass Spectrometry
This compound can be used in Chromatography and Mass Spectrometry applications . It can be used in the measuring apparatus needed for chromatography, or the proteins used to fulfill sample manipulation during mass spectrometry .
Safety and Hazards
Mechanism of Action
Target of Action
It’s known that this compound is used as an intermediate in organic synthesis , suggesting that its targets could be a wide range of organic compounds depending on the specific reaction it’s involved in.
Mode of Action
It’s known that this compound can be synthesized by chlorinating 2-nitro-4-(trifluoromethyl)benzyl alcohol or 2-nitro-4-(trifluoromethyl)benzyl amine . This suggests that it may interact with its targets through a chlorination mechanism, leading to the formation of new compounds.
Biochemical Pathways
Given its role as an intermediate in organic synthesis , it’s likely that it participates in a variety of biochemical pathways, depending on the specific reactions it’s involved in.
Result of Action
The molecular and cellular effects of 2-Nitro-4-(trifluoromethyl)benzyl Chloride’s action would depend on the specific reactions it’s involved in. As an intermediate in organic synthesis , it could contribute to the formation of a wide range of organic compounds.
Action Environment
The action, efficacy, and stability of 2-Nitro-4-(trifluoromethyl)benzyl Chloride can be influenced by various environmental factors. For instance, it’s known that this compound is insoluble in water at room temperature but soluble in organic solvents such as ethanol, chloroform, and dichloromethane . Therefore, the solvent used could significantly impact its reactivity and effectiveness. Additionally, it’s important to maintain good ventilation conditions when handling this compound, and avoid sparks, flames, or high temperatures .
properties
IUPAC Name |
1-(chloromethyl)-2-nitro-4-(trifluoromethyl)benzene |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H5ClF3NO2/c9-4-5-1-2-6(8(10,11)12)3-7(5)13(14)15/h1-3H,4H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JWFRBTUSUAFGOS-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1C(F)(F)F)[N+](=O)[O-])CCl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H5ClF3NO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70379694 |
Source
|
| Record name | 2-Nitro-4-(trifluoromethyl)benzyl chloride | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70379694 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
239.58 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Nitro-4-(trifluoromethyl)benzyl chloride | |
CAS RN |
225656-59-7 |
Source
|
| Record name | 2-Nitro-4-(trifluoromethyl)benzyl chloride | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70379694 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 225656-59-7 | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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